Cas no 1208791-23-4 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate
• CAS No: 1208791-23-4
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6278856
• PubChem ID: 41381259
• Update Time: 2025-05-30

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2,4-dimethyl-1,3-thiazole-5-carboxylate
• [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate
• 1208791-23-4
• Z17976675
• AKOS033592822
• EN300-26681070
• [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C16H21N3O3S/c1-11-14(23-12(2)18-11)15(21)22-9-13(20)19(3)16(10-17)7-5-4-6-8-16/h4-9H2,1-3H3
• InChI Key： RTOOYYIVJXRHQG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(=O)OCC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate

Comprehensive Overview of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS No. 1208791-23-4)

The compound [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS 1208791-23-4) represents an important heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. This structurally complex molecule combines a thiazole carboxylate moiety with a cyanocyclohexyl carbamoyl group, creating unique chemical properties that have attracted considerable scientific interest in recent years.

From a molecular perspective, this compound features a 2,4-dimethyl-1,3-thiazole-5-carboxylate core, which is known for its electron-rich characteristics and biological activity. The 1-cyanocyclohexyl substitution introduces steric complexity and potential hydrogen bonding interactions, while the methyl carbamoyl linkage provides additional sites for molecular recognition. These structural elements combine to create a molecule with distinctive physicochemical properties that researchers are actively exploring.

In pharmaceutical applications, derivatives containing the thiazole carboxylate scaffold have shown promise in various therapeutic areas. The presence of both cyanocyclohexyl and methyl carbamoyl groups in this particular compound suggests potential for modified bioavailability and target specificity compared to simpler thiazole derivatives. Current research trends indicate growing interest in such complex heterocycles for their potential in addressing challenging biological targets.

The synthesis of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the integrity of both the thiazole ring and the cyanocyclohexyl moiety. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable production methods.

Analytical characterization of this compound presents unique challenges due to its structural complexity. Advanced techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically required to fully characterize the material and verify its purity. These analytical challenges have become a focus area in recent method development studies, as evidenced by increasing publications on complex heterocycle analysis.

In material science applications, the 2,4-dimethyl-1,3-thiazole-5-carboxylate component has shown interesting properties in coordination chemistry and as a building block for functional materials. The combination with cyanocyclohexyl groups may offer additional opportunities in designing novel materials with specific electronic or optical characteristics, though this remains an underexplored area of research for this particular compound.

The stability profile of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate under various environmental conditions has become a topic of significant interest, particularly in pharmaceutical development contexts. Preliminary studies suggest that the cyanocyclohexyl moiety may influence the compound's stability differently than simpler alkyl substitutions, potentially offering advantages in certain formulation scenarios.

Recent patent literature reveals growing intellectual property activity surrounding thiazole carboxylate derivatives, with several applications specifically mentioning compounds containing cyanocyclohexyl substitutions. This patent landscape suggests that 1208791-23-4 and related structures may represent valuable scaffolds for future therapeutic development, particularly in areas requiring targeted molecular interactions.

From a regulatory perspective, the safety profile of [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate remains under investigation. Standard toxicological assessments for similar compounds suggest that proper handling procedures should be followed, though no extraordinary hazards have been identified for this specific molecule in available literature.

The commercial availability of CAS 1208791-23-4 has increased in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Several specialty chemical suppliers now offer this compound in various quantities, with purity specifications typically ranging from 95% to 98% for research purposes. This availability has facilitated broader investigation of its potential applications.

Future research directions for this compound likely include exploration of its potential in drug discovery programs, particularly where the combination of thiazole and cyanocyclohexyl pharmacophores may offer advantages. Additionally, the development of more efficient synthetic routes and improved purification methods remains an active area of investigation, as researchers seek to make this interesting scaffold more accessible for broader study.

In conclusion, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate represents a fascinating example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features, particularly the combination of thiazole carboxylate and cyanocyclohexyl carbamoyl elements, continue to attract research attention and may lead to important applications in the coming years.